Cas no 800671-03-8 (L-Tryptophan,L-a-aspartyl-L-valyl-L-alanyl-L-threonyl-L-leucyl-L-a-aspartyl-L-asparaginyl-L-leucyl-L-leucyl-L-glutaminylglycylglycyl-L-a-glutamyl-L-valyl-L-a-glutamyl-L-a-glutamyl-L-valyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-alanyl-L-a-glutamyl-L-lysyl-L-a)

L-Tryptophan,L-a-aspartyl-L-valyl-L-alanyl-L-threonyl-L-leucyl-L-a-aspartyl-L-asparaginyl-L-leucyl-L-leucyl-L-glutaminylglycylglycyl-L-a-glutamyl-L-valyl-L-a-glutamyl-L-a-glutamyl-L-valyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-alanyl-L-a-glutamyl-L-lysyl-L-a structure

800671-03-8 structure

Product name:L-Tryptophan,L-a-aspartyl-L-valyl-L-alanyl-L-threonyl-L-leucyl-L-a-aspartyl-L-asparaginyl-L-leucyl-L-leucyl-L-glutaminylglycylglycyl-L-a-glutamyl-L-valyl-L-a-glutamyl-L-a-glutamyl-L-valyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-alanyl-L-a-glutamyl-L-lysyl-L-a

CAS No:800671-03-8

MF:Unspecified

MW:

CID:1800229

Chemical and Physical Properties
Related Products

L-Tryptophan,L-a-aspartyl-L-valyl-L-alanyl-L-threonyl-L-leucyl-L-a-aspartyl-L-asparaginyl-L-leucyl-L-leucyl-L-glutaminylglycylglycyl-L-a-glutamyl-L-valyl-L-a-glutamyl-L-a-glutamyl-L-valyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-alanyl-L-a-glutamyl-L-lysyl-L-a Chemical and Physical Properties

Names and Identifiers

- L-Tryptophan,L-a-aspartyl-L-valyl-L-alanyl-L-threonyl-L-leucyl-L-a-aspartyl-L-asparaginyl-L-leucyl-L-leucyl-L-glutaminylglycylglycyl-L-a-glutamyl-L-valyl-L-a-glutamyl-L-a-glutamyl-L-valyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-alanyl-L-a-glutamyl-L-lysyl-L-a
- L-Tryptophan,L-a-aspartyl-L-valyl-L-alanyl-L-threonyl-L-leucyl-L-a-aspartyl-L-asparaginyl-L-leucyl-L-leucyl-L-glutaminylglycylglycyl-L-a-glutamyl-L-valyl-L-a-glutamyl-L-a-glutamyl-L-valyl-L-isoleucyl-

L-Tryptophan,L-a-aspartyl-L-valyl-L-alanyl-L-threonyl-L-leucyl-L-a-aspartyl-L-asparaginyl-L-leucyl-L-leucyl-L-glutaminylglycylglycyl-L-a-glutamyl-L-valyl-L-a-glutamyl-L-a-glutamyl-L-valyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-alanyl-L-a-glutamyl-L-lysyl-L-a Related Literature

1. Boosting pseudocapacitive charge storage in in situ functionalized carbons with a high surface area for high-energy asymmetric supercapacitors†

Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
6. Brushed polyethylene glycol and phosphorylcholine for grafting nanoparticles against protein binding†

Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
7. Cetyltrimethylammonium bromide intercalated graphene/polypyrrole nanowire composites for high performance supercapacitor electrode†

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8. Cadmium sulfide quantum dots stabilized by aromatic amino acids for visible light-induced photocatalytic degradation of organic dyes

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9. Broadband transparency with all-dielectric metasurfaces engraved on silicon waveguide facets: effect of inverted and extruded features based on Babinet's principle

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10. Betel leaf extract and its major component hydroxychavicol promote osteogenesis and alleviate glucocorticoid-induced osteoporosis in rats†

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800671-03-8 (L-Tryptophan,L-a-aspartyl-L-valyl-L-alanyl-L-threonyl-L-leucyl-L-a-aspartyl-L-asparaginyl-L-leucyl-L-leucyl-L-glutaminylglycylglycyl-L-a-glutamyl-L-valyl-L-a-glutamyl-L-a-glutamyl-L-valyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-alanyl-L-a-glutamyl-L-lysyl-L-a) Related Products

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